Physicochemical Properties of 2,4-D Dimethylamine Salt: An In-depth Technical Guide for Environmental Fate Modeling
Physicochemical Properties of 2,4-D Dimethylamine Salt: An In-depth Technical Guide for Environmental Fate Modeling
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the essential physicochemical properties of 2,4-D dimethylamine (B145610) salt, a widely used herbicide, to support environmental fate and transport modeling. Understanding these properties is critical for predicting the behavior, persistence, and potential impact of this compound in various environmental compartments. This document summarizes key quantitative data, details the standardized experimental protocols for their determination, and provides visual representations of its environmental fate pathways.
Core Physicochemical Data
The following tables summarize the key physicochemical properties of 2,4-D dimethylamine salt. These values are essential inputs for environmental fate models such as SWAT, PRZM, and TOXSWA.
Table 1: Identification and General Properties
| Property | Value | Reference |
| Chemical Name | (2,4-Dichlorophenoxy)acetic acid - dimethylamine | [1][2] |
| CAS Number | 2008-39-1 | |
| Molecular Formula | C₁₀H₁₃Cl₂NO₃ | [3] |
| Molecular Weight | 266.12 g/mol | [3] |
| Physical State | White crystalline solid or aqueous solution | [3][4] |
Table 2: Environmental Fate Properties
| Property | Value | Temperature (°C) | pH | Reference |
| Water Solubility | 3 x 10⁶ mg/L (infinitely soluble) | 20 | Neutral | [4][5][6] |
| Vapor Pressure | < 1.0 x 10⁻⁷ mmHg (essentially non-volatile) | 25 | N/A | [7] |
| Log K_ow_ (Octanol-Water Partition Coefficient) | -0.82 | 20 | 7 | [5] |
| K_oc_ (Soil Organic Carbon-Water Partition Coefficient) | 72 - 136 mL/g | N/A | N/A | [4][6] |
| Hydrolysis Half-life (t₁/₂) | Stable to hydrolysis | N/A | 5, 7, 9 | [8] |
| Aqueous Photolysis Half-life (t₁/₂) | 15 days (aerobic) | N/A | N/A | [9] |
| Soil Biodegradation Half-life (t₁/₂) | 4 - 23 days (aerobic) | N/A | N/A | [6] |
Experimental Protocols
The determination of the physicochemical properties listed above is governed by standardized international guidelines, primarily from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and Pollution Prevention (OCSPP). Adherence to these protocols ensures data quality and comparability for regulatory and research purposes.
Water Solubility (OECD 105)
The water solubility of a compound is determined to assess its potential for transport in aqueous environments.
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Principle: A saturated solution of the test substance in water is prepared at a constant temperature, and the concentration of the substance in the aqueous phase is determined.
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Methodology:
-
Flask Method (for solubilities > 10 mg/L): An excess amount of the test substance is added to water in a flask. The mixture is agitated at a constant temperature until equilibrium is reached. The solution is then centrifuged or filtered to remove undissolved particles, and the concentration in the clear aqueous phase is measured.[10]
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Column Elution Method (for solubilities < 10 mg/L): A column is packed with an inert support material coated with the test substance. Water is passed through the column at a slow, constant rate. The concentration of the substance in the eluate is monitored until a plateau is reached, which represents the saturation concentration.[8]
-
-
Data Analysis: The water solubility is reported in g/L or mg/L at the specified temperature.
Vapor Pressure (OECD 104)
Vapor pressure is a measure of a substance's volatility and is crucial for assessing its potential for atmospheric transport.
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Principle: The vapor pressure of a substance is measured as a function of temperature.
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Methodology: Several methods are available, including:
-
Dynamic Method: The boiling point of the substance is determined at various pressures.
-
Static Method: The pressure exerted by the vapor in equilibrium with the substance is measured directly in a closed system at a constant temperature.[11][12]
-
Gas Saturation Method: A stream of inert gas is passed through or over the substance at a known rate, and the amount of substance transported by the gas is determined. This is suitable for low vapor pressures.[11]
-
-
Data Analysis: The vapor pressure is reported in Pascals (Pa) or millimeters of mercury (mmHg) at a specified temperature. A vapor pressure curve (log P vs. 1/T) is often plotted.
Octanol-Water Partition Coefficient (K_ow_) (OECD 107, 117, 123)
The octanol-water partition coefficient is a key parameter for predicting the bioaccumulation potential and the partitioning of a substance between water and organic matter.
-
Principle: The ratio of the concentration of a substance in n-octanol and water at equilibrium is determined.
-
Methodology:
-
Shake Flask Method (OECD 107): A solution of the test substance in either n-octanol or water is shaken with the other immiscible solvent until equilibrium is reached. The phases are then separated, and the concentration of the substance in each phase is measured. This method is suitable for log K_ow_ values between -2 and 4.[1][13]
-
HPLC Method (OECD 117): The retention time of the test substance on a reverse-phase high-performance liquid chromatography (HPLC) column is measured. The log K_ow_ is then calculated by comparing the retention time to that of reference compounds with known log K_ow_ values. This method is suitable for log K_ow_ values between 0 and 6.[14][15]
-
Slow-Stirring Method (OECD 123): This method is designed for highly hydrophobic substances (log K_ow_ > 4) and minimizes the formation of micro-emulsions by gently stirring the two phases.[16]
-
-
Data Analysis: The partition coefficient (K_ow_) is reported as its logarithm to base ten (log K_ow_).
Soil Sorption Coefficient (K_oc_) (OECD 106)
The soil sorption coefficient indicates the tendency of a chemical to bind to soil particles, which influences its mobility and bioavailability in the soil environment.
-
Principle: The adsorption and desorption of the test substance to and from different soil types are measured.
-
Methodology (Batch Equilibrium Method):
-
Aqueous solutions of the test substance at various concentrations are shaken with a known amount of soil until equilibrium is reached.
-
The soil and aqueous phases are separated by centrifugation.
-
The concentration of the test substance remaining in the aqueous phase is measured.
-
The amount of substance adsorbed to the soil is calculated by the difference between the initial and final aqueous concentrations.
-
The soil adsorption coefficient (K_d_) is calculated as the ratio of the concentration in soil to the concentration in water.
-
The K_d_ is then normalized to the organic carbon content of the soil to obtain the K_oc_ (K_oc_ = (K_d_ / % organic carbon) * 100).[17][18][19][20]
-
-
Data Analysis: The K_oc_ is reported in mL/g.
Hydrolysis as a Function of pH (OECD 111)
This test determines the rate of abiotic degradation of a substance in water at different pH levels.
-
Principle: The rate of hydrolysis of the test substance is measured in sterile aqueous buffer solutions at various pH values (typically 4, 7, and 9) and temperatures.[5][21]
-
Methodology:
-
Data Analysis: The rate of hydrolysis is typically reported as a first-order rate constant and the corresponding half-life (t₁/₂) at each pH and temperature.
Phototransformation in Water (Direct Photolysis) (OECD 316)
This study assesses the degradation of a chemical in water due to direct absorption of sunlight.
-
Principle: An aqueous solution of the test substance is exposed to a light source that simulates natural sunlight, and the rate of degradation is measured.[24][25]
-
Methodology:
-
A solution of the test substance in sterile, buffered water is placed in quartz tubes (which are transparent to UV light).
-
The tubes are irradiated with a light source (e.g., a xenon arc lamp) that mimics the solar spectrum.
-
Control samples are kept in the dark to account for any non-photolytic degradation.
-
Samples are collected at various time intervals and analyzed for the concentration of the parent compound and its photoproducts.[26][27][28]
-
-
Data Analysis: The photolysis rate constant and the half-life (t₁/₂) under specific light conditions are determined. The quantum yield can also be calculated.
Aerobic and Anaerobic Transformation in Soil (OECD 307)
This test evaluates the biodegradation of a substance in soil under both aerobic and anaerobic conditions.
-
Principle: The test substance is applied to soil samples, and the rate of its degradation and the formation and decline of major metabolites are monitored over time.[7][9][29]
-
Methodology:
-
Fresh soil samples are treated with the test substance (often ¹⁴C-labeled for mass balance).
-
For aerobic conditions, the soils are maintained with adequate moisture and air supply. For anaerobic conditions, the soil is flooded, and oxygen is purged.
-
The samples are incubated at a constant temperature in the dark.
-
At various time intervals, soil samples are extracted and analyzed for the parent compound and its transformation products. Mineralization to ¹⁴CO₂ is also measured.[30][31]
-
-
Data Analysis: The rate of degradation is reported as a dissipation time 50% (DT₅₀) or half-life (t₁/₂) for the parent compound and major metabolites.
Visualization of Environmental Fate and Degradation
The following diagrams illustrate the key processes governing the environmental fate of 2,4-D dimethylamine salt.
References
- 1. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
- 2. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
- 3. oecd.org [oecd.org]
- 4. oecd.org [oecd.org]
- 5. Hydrolysis rate | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
- 6. oecd.org [oecd.org]
- 7. biotecnologiebt.it [biotecnologiebt.it]
- 8. OECD 105 - Phytosafe [phytosafe.com]
- 9. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
- 10. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
- 11. OECD test n°104: Vapour pressure - Analytice [analytice.com]
- 12. consilab.de [consilab.de]
- 13. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
- 14. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
- 15. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]
- 16. acri.gov.tw [acri.gov.tw]
- 17. oecd.org [oecd.org]
- 18. APPENDIX C: MEASUREMENT OF SORPTION (Kd) - ECETOC [ecetoc.org]
- 19. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
- 20. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
- 21. catalog.labcorp.com [catalog.labcorp.com]
- 22. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
- 23. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
- 24. OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis | ibacon GmbH [ibacon.com]
- 25. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
- 26. oecd.org [oecd.org]
- 27. shop.fera.co.uk [shop.fera.co.uk]
- 28. catalog.labcorp.com [catalog.labcorp.com]
- 29. catalog.labcorp.com [catalog.labcorp.com]
- 30. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
- 31. Application of the OECD 307 study to assess the persistence of gas to liquid (GTL) fuel - ECETOC [ecetoc.org]
